Cas no 2228580-94-5 (2-amino-2-(4-ethoxy-2-methylphenyl)ethan-1-ol)
2-amino-2-(4-ethoxy-2-methylphenyl)ethan-1-ol Chemical and Physical Properties
Names and Identifiers
-
- 2-amino-2-(4-ethoxy-2-methylphenyl)ethan-1-ol
- EN300-1738544
- 2228580-94-5
-
- Inchi: 1S/C11H17NO2/c1-3-14-9-4-5-10(8(2)6-9)11(12)7-13/h4-6,11,13H,3,7,12H2,1-2H3
- InChI Key: NMUPVCCMNGAKMS-UHFFFAOYSA-N
- SMILES: O(CC)C1C=CC(=C(C)C=1)C(CO)N
Computed Properties
- Exact Mass: 195.125928785g/mol
- Monoisotopic Mass: 195.125928785g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 4
- Complexity: 163
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.8
- Topological Polar Surface Area: 55.5Ų
2-amino-2-(4-ethoxy-2-methylphenyl)ethan-1-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1738544-0.05g |
2-amino-2-(4-ethoxy-2-methylphenyl)ethan-1-ol |
2228580-94-5 | 0.05g |
$792.0 | 2023-09-20 | ||
| Enamine | EN300-1738544-0.1g |
2-amino-2-(4-ethoxy-2-methylphenyl)ethan-1-ol |
2228580-94-5 | 0.1g |
$829.0 | 2023-09-20 | ||
| Enamine | EN300-1738544-0.25g |
2-amino-2-(4-ethoxy-2-methylphenyl)ethan-1-ol |
2228580-94-5 | 0.25g |
$867.0 | 2023-09-20 | ||
| Enamine | EN300-1738544-0.5g |
2-amino-2-(4-ethoxy-2-methylphenyl)ethan-1-ol |
2228580-94-5 | 0.5g |
$905.0 | 2023-09-20 | ||
| Enamine | EN300-1738544-1.0g |
2-amino-2-(4-ethoxy-2-methylphenyl)ethan-1-ol |
2228580-94-5 | 1g |
$943.0 | 2023-06-04 | ||
| Enamine | EN300-1738544-2.5g |
2-amino-2-(4-ethoxy-2-methylphenyl)ethan-1-ol |
2228580-94-5 | 2.5g |
$1848.0 | 2023-09-20 | ||
| Enamine | EN300-1738544-5.0g |
2-amino-2-(4-ethoxy-2-methylphenyl)ethan-1-ol |
2228580-94-5 | 5g |
$2732.0 | 2023-06-04 | ||
| Enamine | EN300-1738544-10.0g |
2-amino-2-(4-ethoxy-2-methylphenyl)ethan-1-ol |
2228580-94-5 | 10g |
$4052.0 | 2023-06-04 | ||
| Enamine | EN300-1738544-1g |
2-amino-2-(4-ethoxy-2-methylphenyl)ethan-1-ol |
2228580-94-5 | 1g |
$943.0 | 2023-09-20 | ||
| Enamine | EN300-1738544-5g |
2-amino-2-(4-ethoxy-2-methylphenyl)ethan-1-ol |
2228580-94-5 | 5g |
$2732.0 | 2023-09-20 |
2-amino-2-(4-ethoxy-2-methylphenyl)ethan-1-ol Related Literature
-
Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
-
Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
-
M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
-
Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
-
J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
Additional information on 2-amino-2-(4-ethoxy-2-methylphenyl)ethan-1-ol
Professional Introduction to Compound with CAS No. 2228580-94-5 and Product Name: 2-amino-2-(4-ethoxy-2-methylphenyl)ethan-1-ol
The compound identified by the CAS number 2228580-94-5 and the product name 2-amino-2-(4-ethoxy-2-methylphenyl)ethan-1-ol represents a significant area of interest in the field of pharmaceutical chemistry and medicinal biology. This compound, characterized by its unique structural framework, has garnered attention due to its potential applications in the development of novel therapeutic agents. The molecular structure of this compound consists of a central ethylamine backbone substituted with a phenyl ring at the second carbon, which is further modified by an ethoxy group at the fourth position and a methyl group at the second position of the phenyl ring.
Recent advancements in computational chemistry and molecular modeling have enabled researchers to delve deeper into the pharmacophoric properties of this compound. The presence of both amino and hydroxyl functional groups makes it a versatile scaffold for further derivatization, allowing for the exploration of various biological activities. Specifically, the 4-ethoxy-2-methylphenyl moiety has been identified as a key pharmacophore, contributing to interactions with biological targets such as enzymes and receptors. This has prompted extensive studies to evaluate its potential in modulating pathways relevant to diseases such as cancer, inflammation, and neurodegenerative disorders.
In the realm of drug discovery, the synthesis and optimization of analogs derived from 2-amino-2-(4-ethoxy-2-methylphenyl)ethan-1-ol have been a focal point for medicinal chemists. The introduction of structural variations, such as modifications to the ethoxy and methyl substituents, has led to the identification of compounds with enhanced binding affinity and selectivity. These efforts have been supported by high-throughput screening (HTS) campaigns and structure-based drug design (SBDD) approaches, which leverage computational tools to predict and validate binding interactions.
One particularly notable area of research involves the investigation of this compound's role in modulating kinases, which are critical enzymes involved in cell signaling pathways. Kinases play a pivotal role in numerous physiological processes, including cell growth, differentiation, and metabolism. Dysregulation of these enzymes is often associated with various diseases, making them attractive targets for therapeutic intervention. Preliminary studies have suggested that derivatives of 2-amino-2-(4-ethoxy-2-methylphenyl)ethan-1-ol exhibit inhibitory activity against certain kinases, potentially leading to the development of novel kinase inhibitors.
Furthermore, the compound's ability to cross the blood-brain barrier has raised interest in its potential applications in central nervous system (CNS) disorders. The phenyl ring substituents are known to enhance lipophilicity, a key parameter for CNS drug delivery. Researchers are exploring whether modifications to these substituents can optimize pharmacokinetic properties while maintaining biological activity. This line of inquiry aligns with current trends in drug development aimed at identifying treatments for neurodegenerative diseases such as Alzheimer's and Parkinson's.
The synthesis of 2-amino-2-(4-ethoxy-2-methylphenyl)ethan-1-ol involves multi-step organic reactions that showcase modern synthetic methodologies. Techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the phenyl ring core efficiently. Additionally, protecting group strategies have been utilized to ensure regioselective functionalization at multiple sites within the molecule. These synthetic approaches not only highlight the compound's structural complexity but also demonstrate advancements in synthetic organic chemistry that facilitate rapid drug discovery.
Evaluation of the compound's pharmacological profile has been conducted using both in vitro and in vivo models. In vitro assays have provided insights into its interactions with various biological targets, including enzymes like kinases and receptors such as GPCRs (G-protein coupled receptors). These studies have revealed promising activity profiles that warrant further investigation. In vivo studies have complemented these findings by assessing efficacy and safety profiles in animal models, providing valuable data for assessing potential therapeutic applications.
The growing body of research on 2-amino-2-(4-ethoxy-2-methylphenyl)ethan-1-ol underscores its significance as a lead compound in medicinal chemistry. As computational methods continue to evolve, researchers are better positioned to predict and optimize biological activity through virtual screening and molecular dynamics simulations. These tools enable rapid identification of promising derivatives while minimizing experimental costs and time-to-market.
In conclusion, 2228580-94-5 represents a structurally intriguing compound with substantial potential for therapeutic applications. Its unique combination of functional groups and favorable pharmacokinetic properties make it an attractive candidate for further development. As research progresses, it is anticipated that additional derivatives will be synthesized and evaluated, leading to novel treatments for a variety of diseases. The continued exploration of this compound exemplifies the dynamic nature of pharmaceutical chemistry and underscores its importance in addressing unmet medical needs.
2228580-94-5 (2-amino-2-(4-ethoxy-2-methylphenyl)ethan-1-ol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)